Cas no 923283-49-2 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(1-methylethyl)-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(1-methylethyl)-
• CAS No: 923283-49-2
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 737856
• PubChem ID: 55270097
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(1-methylethyl)-
• 7-chloro-1-propan-2-ylpyrazolo[4,3-d]pyrimidine
• SCHEMBL12725287
• DTXSID80717225
• 7-Chloro-1-isopropyl-1H-pyrazolo[4,3-d]pyrimidine
• 7-Chloro-1-(propan-2-yl)-1H-pyrazolo[4,3-d]pyrimidine
• AKOS006318796
• 923283-49-2

• Inchi： 1S/C8H9ClN4/c1-5(2)13-7-6(3-12-13)10-4-11-8(7)9/h3-5H,1-2H3
• InChI Key： BPEISPCAAXFHJV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN2C(C)C)N=CN=1

Computed Properties

• Exact Mass: 196.0515740g/mol
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.6Ų